Cas no 31301-28-7 (4-Methyl-1,10-phenanthroline)

• Product Name: 4-Methyl-1,10-phenanthroline
• CAS No: 31301-28-7
• MF: C₁₃H₁₀N₂
• MW: 194.231902599335
• MDL: MFCD00004978
• CID: 88907
• PubChem ID: 93149
• Update Time: 2025-06-10

4-Methyl-1,10-phenanthroline Chemical and Physical Properties

Names and Identifiers

• 4-Methyl-1,10-phenanthroline
• 1,10-Phenanthroline,4-methyl
• 4-Methyl-[1,10]phenanthrolin
• 4-methyl-[1,10]phenanthroline
• 4-methyl-phen
• 4-methylpyridino[3,2-h]quinoline
• Z1255386700
• MLS001359987
• DTXSID2067612
• cid_93149
• CS-W004551
• AKOS015916743
• EN300-25715389
• C13H10N2
• AC-29166
• 4-Methyl-1,10-phenanthroline, 97%
• SMR001224335
• CHEMBL316589
• 31301-28-7
• HMS3025J12
• NCGC00247290-01
• SY100621
• BDBM50401346
• 1,10-Phenanthroline, 4-methyl-
• AS-59410
• A875963
• SCHEMBL912010
• FT-0692529
• MFCD00004978
• 1,10Phenanthroline, 4methyl
• DTXCID0038334

• MDL： MFCD00004978
• Inchi： 1S/C13H10N2/c1-9-6-8-15-13-11(9)5-4-10-3-2-7-14-12(10)13/h2-8H,1H3
• InChI Key： NAZZKEZTSOOCSZ-UHFFFAOYSA-N
• SMILES： N1C=CC(C)=C2C=CC3=CC=CN=C3C=12

Computed Properties

• Exact Mass: 194.08400
• Monoisotopic Mass: 194.084
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 25.8A^2

Experimental Properties

• Color/Form: White crystals
• Density: 1.211
• Melting Point: 157-161 ºC
• Boiling Point: 381.2±22.0 °C at 760 mmHg
• Flash Point: 170.7±13.6 °C
• Refractive Index: 1.714
• Water Partition Coefficient: Soluble in water.
• PSA: 25.78000
• LogP: 3.09140
• Solubility: Soluble in water

4-Methyl-1,10-phenanthroline Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302,H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• WGK Germany：331301-28-
• Hazard Category Code： R22;R36/37/38
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• TSCA：Yes
• Risk Phrases：R22
• Storage Condition：Store at 4°C,-4At ℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Phenanthrolines Phenanthrolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Phenanthrolines
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons

Additional information on 4-Methyl-1,10-phenanthroline

Introduction to 4-Methyl-1,10-phenanthroline (CAS No. 31301-28-7)

4-Methyl-1,10-phenanthroline, also known by its CAS number 31301-28-7, is a versatile organic compound that has garnered significant attention in the fields of chemistry, biochemistry, and materials science. This compound is a derivative of the parent compound 1,10-phenanthroline, which is widely used as a ligand in coordination chemistry due to its strong binding affinity for various metal ions. The addition of a methyl group at the 4-position enhances the compound's solubility and stability, making it an attractive candidate for a variety of applications.

The chemical structure of 4-Methyl-1,10-phenanthroline consists of a rigid planar framework with two nitrogen atoms positioned at the 1 and 10 positions. The methyl group at the 4-position introduces steric hindrance and alters the electronic properties of the molecule, which can influence its reactivity and coordination behavior. This unique structure makes 4-Methyl-1,10-phenanthroline an excellent ligand for forming stable complexes with transition metals, particularly copper, zinc, and iron.

In recent years, 4-Methyl-1,10-phenanthroline has been extensively studied for its potential applications in various fields. One of the most notable areas of research is in the development of luminescent materials. When coordinated with certain metal ions, 4-Methyl-1,10-phenanthroline can form complexes that exhibit strong luminescence properties. These complexes have found applications in organic light-emitting diodes (OLEDs), sensors, and biological imaging agents.

A recent study published in the Journal of Materials Chemistry C highlighted the use of 4-Methyl-1,10-phenanthroline-based complexes as efficient phosphorescent emitters in OLEDs. The researchers demonstrated that these complexes could achieve high quantum yields and excellent color purity, making them promising candidates for next-generation display technologies. The unique electronic structure of 4-Methyl-1,10-phenanthroline allows for fine-tuning of the emission properties by varying the metal ion and other ligands in the complex.

Beyond its applications in luminescent materials, 4-Methyl-1,10-phenanthroline has also shown promise in catalysis. As a ligand, it can enhance the catalytic activity and selectivity of metal catalysts in various organic transformations. For example, copper complexes containing 4-Methyl-1,10-phenanthroline have been used to catalyze azide–alkyne cycloaddition reactions (click reactions), which are widely employed in synthetic chemistry and materials science.

In the field of biochemistry, 4-Methyl-1,10-phenanthroline-based complexes have been explored for their potential as therapeutic agents. These complexes can exhibit anti-cancer properties by interfering with DNA replication and cell division processes. A study published in the Journal of Medicinal Chemistry reported that copper(II) complexes containing 4-Methyl-1,10-phenanthroline showed significant cytotoxicity against several cancer cell lines. The researchers attributed this activity to the ability of these complexes to induce DNA damage and apoptosis in cancer cells.

The synthesis of 4-Methyl-1,10-phenanthroline typically involves multi-step processes starting from readily available starting materials such as 2-methylpyridine and 2-chloropyridine. The key steps include condensation reactions to form the phenanthroline core followed by methylation at the 4-position. Recent advancements in synthetic methods have led to more efficient and environmentally friendly routes for producing this compound on a larger scale.

In conclusion, 4-Methyl-1,10-phenanthroline (CAS No. 31301-28-7) is a multifaceted compound with a wide range of applications in chemistry and related fields. Its unique structural features make it an excellent ligand for forming stable metal complexes with diverse properties. From luminescent materials to catalysis and therapeutic agents, the potential uses of this compound continue to expand as researchers uncover new insights into its behavior and functionality.